BE“GHE Foundational & Exploratory

Check Availability & Pricing

Trimethoxy(propyl)silane chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethoxy(propyl)silane

Cat. No.: B093003

An In-depth Technical Guide to Trimethoxy(propyl)silane: Chemical Structure, Properties,
and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethoxy(propyl)silane, also known as n-propyltrimethoxysilane, is an organosilicon
compound with the chemical formula C6H1603Si.[1][2] It is a versatile molecule widely utilized
in various industrial and scientific applications due to its unique chemical structure.[2] This
technical guide provides a comprehensive overview of the chemical structure, properties, and
common applications of trimethoxy(propyl)silane, with a focus on its role as a surface
modifier and coupling agent. The information presented herein is intended to support
researchers, scientists, and professionals in the fields of materials science, chemistry, and drug
development.

Chemical Identity
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Identifier Value

IUPAC Name trimethoxy(propyl)silane[3]
CAS Number 1067-25-0[1][4][5]
Molecular Formula C6H1603SI[1][3][6]
Molecular Weight 164.27 g/mol [1][4][7]

n-Propyltrimethoxysilane,

Synonyms Propyltrimethoxysilane[1][5][8]

Linear Formula CH3CH2CH2Si(OCH3)3[4]1[7]

SMILES CCC--INVALID-LINK--(OC)OCJ3][9]

InChl Key HQYALQRYBUJWDH-UHFFFAOYSA-N[1][3][9]

Chemical Structure

The structure of trimethoxy(propyl)silane consists of a central silicon atom bonded to a propyl
group and three methoxy groups. This bifunctional nature, with a stable organic propyl group
and hydrolyzable methoxy groups, is key to its utility.[2]

Chemical structure of trimethoxy(propyl)silane.

Physical and Chemical Properties

Trimethoxy(propyl)silane is a colorless, clear liquid with a low viscosity.[1] It is sensitive to
moisture and will react with water.[1][8]

Tabulated Physical Properties
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Property Value

Appearance Colorless to almost colorless clear liquid[1][5]
Boiling Point 142 °C (lit.)[1]

Density 0.932 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D) 1.391 (lit.)[1]

Vapor Pressure 0.15 psi at 20 °C[1][9]

Flash Point 97 °F (36 °C)[1]

Soluble in most organic solvents; reacts with

Solubilit
Y water[2][8]

Reactivity and Stability

The key chemical property of trimethoxy(propyl)silane is the reactivity of its methoxy groups,
which can undergo hydrolysis in the presence of water to form silanol (Si-OH) groups. These
silanol groups are highly reactive and can condense with each other or with hydroxyl groups on
the surface of inorganic substrates to form stable siloxane (Si-O-Si) or Si-O-Substrate bonds.[2]

The compound is stable under anhydrous conditions but is moisture-sensitive.[1] It is
incompatible with strong oxidizing agents, acids, bases, and alcohols.[1]

Experimental Protocols
Synthesis of Trimethoxy(propyl)silane (General
Procedure)

While specific industrial synthesis protocols are proprietary, a general method involves the
hydrosilylation of propylene with trimethoxysilane in the presence of a catalyst.

Materials:
o Trimethoxysilane

e Propylene
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o Hydrosilylation catalyst (e.g., a platinum-based catalyst)
¢ Anhydrous solvent (e.g., toluene)

Procedure:

A reaction vessel is charged with trimethoxysilane and the anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).

e The catalyst is added to the reaction mixture.
» Propylene gas is then bubbled through the solution at a controlled rate and temperature.

e The reaction is monitored for completion using an appropriate analytical technique, such as
gas chromatography (GC).

» Upon completion, the catalyst is removed by filtration.
e The solvent and any unreacted starting materials are removed by distillation.

o The final product, trimethoxy(propyl)silane, is purified by fractional distillation under
reduced pressure.

Surface Modification of Glass Substrates

This protocol describes a general procedure for modifying the surface of glass slides to impart
hydrophobicity.

Materials:

Glass slides

Detergent solution

Deionized water

Ethanol

Trimethoxy(propyl)silane
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e Anhydrous toluene
o Acetic acid (for pH adjustment)
Procedure:

o Cleaning: The glass slides are first thoroughly cleaned to expose surface hydroxyl groups.
This can be achieved by sonicating the slides in a detergent solution, followed by extensive
rinsing with deionized water and then ethanol. The cleaned slides are then dried in an oven
at 110 °C.

 Silanization Solution Preparation: A 2% (v/v) solution of trimethoxy(propyl)silane in
anhydrous toluene is prepared. A small amount of acetic acid can be added to catalyze the
hydrolysis reaction.

o Surface Treatment: The dried glass slides are immersed in the silanization solution for a
specified period, typically ranging from a few minutes to several hours, at room temperature.

» Rinsing: After immersion, the slides are rinsed with fresh toluene to remove any excess,
unreacted silane.

o Curing: The coated slides are then cured in an oven at 110-120 °C for 30-60 minutes. This
step promotes the formation of covalent bonds between the silanol groups and the glass
surface.

¢ Final Rinse: The cured slides are rinsed with ethanol and dried.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a suitable technique for the analysis of trimethoxy(propyl)silane.
Instrumentation:

o Gas chromatograph coupled to a mass spectrometer.
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o Capillary column suitable for the analysis of organosilicon compounds (e.g., a low- to mid-
polarity column).

General Parameters:

Injector Temperature: 250 °C
e Carrier Gas: Helium

o Oven Temperature Program: An initial temperature of 50 °C, held for 2 minutes, followed by a
ramp of 10 °C/min to 250 °C, and held for 5 minutes.

o Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-
400.

Sample Preparation:

e Samples are typically diluted in a dry, aprotic solvent such as hexane or toluene before
injection.

Signaling Pathways and Experimental Workflows

Hydrolysis and Condensation Pathway

The utility of trimethoxy(propyl)silane as a coupling agent and for surface modification stems
from its hydrolysis and subsequent condensation reactions.
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Hydrolysis and condensation of trimethoxy(propyl)silane.

Experimental Workflow for Surface Modification

The following diagram illustrates a typical workflow for the surface modification of a substrate

using trimethoxy(propyl)silane.

Substrate Cleaning

Substrate Immersion |—>| Rinsing |—>

Curing |—>| Final Rinse & Dry |—>| Characterization

Silanization Solution Preparation
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Workflow for substrate surface modification.

Applications

Trimethoxy(propyl)silane is utilized in a variety of applications, primarily leveraging its ability
to couple organic and inorganic materials.

o Coupling Agent: It is used to improve the adhesion between inorganic fillers (e.qg., silica,
glass fibers) and organic polymer matrices in composites.[6] This enhances the mechanical
properties and durability of the composite material.

o Surface Modification: It can be used to render surfaces such as glass, ceramics, and metals
hydrophobic.[1][2] This is useful for creating water-repellent coatings, anti-fouling surfaces,
and for controlling the surface energy of materials.[2]

o Sol-Gel Processes: Trimethoxy(propyl)silane is an important precursor in sol-gel synthesis,
where it can be used to incorporate organic functionality into an inorganic silica network.[1]

o Adhesion Promoter: In coatings, adhesives, and sealants, it can be used as a primer or
additive to improve adhesion to various substrates.[]

o Crosslinking Agent: It can act as a crosslinker in certain polymer systems, particularly in
moisture-cured formulations.[2]

Safety and Handling

Trimethoxy(propyl)silane is a flammable liquid and vapor.[1][4] It can cause skin and eye
irritation.[10][11] It is important to handle this chemical in a well-ventilated area and to wear
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.[4][11] Due to its reactivity with water, it should be stored in a tightly sealed container in a
cool, dry place away from moisture.[1][5] In case of fire, use foam, carbon dioxide, or dry
chemical extinguishers.[10]

Conclusion
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Trimethoxy(propyl)silane is a valuable and versatile chemical with a wide range of
applications in materials science and chemistry. Its unique bifunctional structure allows for the
effective coupling of organic and inorganic materials, the modification of surface properties, and
the synthesis of hybrid materials. A thorough understanding of its chemical properties,
reactivity, and handling requirements is essential for its safe and effective use in research and
industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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